Cas no 141993-16-0 (1-((3As,6R,7aR)-8,8-dimethyl-2,2-dioxidohexahydro-1H-3a,6-methanobenzo[c]isothiazol-1-yl)ethanone)

• Product name: 1-((3As,6R,7aR)-8,8-dimethyl-2,2-dioxidohexahydro-1H-3a,6-methanobenzo[c]isothiazol-1-yl)ethanone
• CAS No: 141993-16-0
• MF: C₁₂H₁₉NO₃S
• MW: 257.3492
• MDL: MFCD00269649
• CID: 903370

1-((3As,6R,7aR)-8,8-dimethyl-2,2-dioxidohexahydro-1H-3a,6-methanobenzo[c]isothiazol-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-((3aS,6R,7aR)-8,8-dimethyl-2,2-dioxidohexahydro-1H-3a,6-methanobenzo[c]isothiazol-1-yl)ethanone
• (n-acetyl)-(2r)-bornane-10,2-sultam
• ACETOPHENONE,P-AMINO-,O-(((2-MORPHOLINOETHYL)PHENYLAMINO)CARBONYLMETHYL) OXIME
• N-Acetyl-(2R)-bornane-10,2-sultam
• N-ACETYL-(2S)-BORNANE 10,2-SULTAM
• AM20120712
• Z1629967883
• Ethanone, 1-[(3aS,6R,7aR)-tetrahydro-8,8-dimethyl-2,2-dioxido-3H-3a,6-methano-2,1-benzisothiazol-1(4H)-yl]-
• 1-((3As,6R,7aR)-8,8-dimethyl-2,2-dioxidohexahydro-1H-3a,6-methanobenzo[c]isothiazol-1-yl)ethanone

• MDL： MFCD00269649
• Inchi： 1S/C12H19NO3S/c1-8(14)13-10-6-9-4-5-12(10,11(9,2)3)7-17(13,15)16/h9-10H,4-7H2,1-3H3/t9-,10-,12-/m1/s1
• InChI Key： FECARJHVTMSYSJ-CKYFFXLPSA-N
• SMILES： S1(C([H])([H])[C@]23C([H])([H])C([H])([H])[C@]([H])(C([H])([H])[C@@]2([H])N1C(C([H])([H])[H])=O)C3(C([H])([H])[H])C([H])([H])[H])(=O)=O

Computed Properties

• Exact Mass: 257.10900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 62.8
• Surface Charge: 0

Experimental Properties

• Color/Form: Not available
• Density: 1.1945 (rough estimate)
• Boiling Point: 371.4℃/760mmHg
• Refractive Index: 1.6280 (estimate)
• PSA: 62.83000
• LogP: 2.39190
• Solubility: Not available

1-((3As,6R,7aR)-8,8-dimethyl-2,2-dioxidohexahydro-1H-3a,6-methanobenzo[c]isothiazol-1-yl)ethanone Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 36/37/38
• Safety Instruction： S37/39
• Hazardous Material Identification：
• Safety Term：S37/39-26
• Storage Condition：Sealed in dry,2-8°C(BD14250)
• Risk Phrases：R36/37/38

1-((3As,6R,7aR)-8,8-dimethyl-2,2-dioxidohexahydro-1H-3a,6-methanobenzo[c]isothiazol-1-yl)ethanone Customs Data

• HS CODE：29349990